Cas no 824413-96-9 ((4,4-Difluoropiperidin-yl)acetonitrile)

(4,4-Difluoropiperidin-yl)acetonitrile structure

824413-96-9 structure

Product Name:(4,4-Difluoropiperidin-yl)acetonitrile

CAS No:824413-96-9

MF:C₇H₁₀F₂N₂

MW:160.164508342743

CID:2856049

PubChem ID:2758353

Update Time:2025-04-21

(4,4-Difluoropiperidin-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 824413-96-9
- ZHB41396
- MFCD04973784
- AKOS006292686
- CS-0091546
- DB-411798
- (4,4-Difluoropiperidin-yl)acetonitrile
- DB-016444
- EN300-6770302
- D75157
- 4,4-Difluoro-1-piperidineacetonitrile
- SB42627
- SCHEMBL2334805
- 2-(4,4-difluoropiperidin-1-yl)acetonitrile
- 980-622-5
- MDL： MFCD04973784
- Inchi： 1S/C7H10F2N2/c8-7(9)1-4-11(5-2-7)6-3-10/h1-2,4-6H2
- InChI Key： TWBCLLDJDFMGNF-UHFFFAOYSA-N
- SMILES： FC1(CCN(CC#N)CC1)F

Computed Properties

Exact Mass: 160.08120465g/mol
Monoisotopic Mass: 160.08120465g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 27Å²

Experimental Properties

Melting Point: 77-79°C

(4,4-Difluoropiperidin-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	019456-250mg	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		250mg	￡86.00	2022-03-01
Fluorochem	019456-1g	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		1g	￡171.00	2022-03-01
Fluorochem	019456-5g	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		5g	￡512.00	2022-03-01
Fluorochem	019456-25g	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		25g	￡2340.00	2022-03-01
Chemenu	CM525812-1g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	1g	$178	2022-08-31
eNovation Chemicals LLC	Y1263762-250mg	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	250mg	$260	2024-06-05
eNovation Chemicals LLC	Y1263762-1g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	1g	$445	2024-06-05
eNovation Chemicals LLC	Y1263762-5g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	5g	$1085	2024-06-05
eNovation Chemicals LLC	Y1263762-25g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	25g	$4725	2024-06-05
eNovation Chemicals LLC	Y1263762-100g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	100g	$14030	2024-06-05

(4,4-Difluoropiperidin-yl)acetonitrile Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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